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Compound of Interest

Compound Name: 3-Methylbutanohydrazide

Cat. No.: B1361399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbutanohydrazide,
including its chemical identity, spectral data, and a detailed experimental protocol for its
synthesis. This information is crucial for researchers and professionals involved in chemical
synthesis, analysis, and drug development.

~hemical Identi

Identifier Value

Chemical Name 3-Methylbutanohydrazide
CAS Number 24310-18-7

Molecular Formula CsH12N20

Molecular Weight 116.16 g/mol

Isovaleric acid hydrazide, Isovalerohydrazide, 3-
Synonyms ] ] )
Methylbutanoic acid hydrazide

Spectral Data

While specific experimental spectra for 3-Methylbutanohydrazide are not widely available in
public databases, the following tables outline the expected spectral characteristics based on its
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chemical structure and data from analogous compounds. These predicted values serve as a
reference for the identification and characterization of 3-Methylbutanohydrazide.

'H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (3,

Proton Multiplicity Integration
ppm)

-CHs (isopropyl) ~0.9 Doublet 6H

-CH- (isopropyl) ~21 Multiplet 1H

-CH2- ~20 Doublet 2H

-NH- ~ 8.5 (broad) Singlet 1H

-NH:z ~ 4.2 (broad) Singlet 2H
13 _

Carbon Chemical Shift (3, ppm)

-CHs (isopropyl) ~22

-CH- (isopropyl) ~ 25

-CHa- ~ 45

C=0 (carbonyl) ~ 175

IR (Infrared) Spectroscopy

Functional Group Wavenumber (cm—1) Intensity

N-H Stretch (amine) 3350 - 3250 Strong, Broad
C-H Stretch (alkane) 2960 - 2870 Strong

C=0 Stretch (amide 1) 1680 - 1630 Strong

N-H Bend (amide II) 1640 - 1550 Medium

Mass Spectrometry

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1361399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fragment m/z (Mass-to-Charge Ratio) Comment
[M]*+ 116 Molecular lon
[M - NHz]* 100 Loss of amino group
Loss of hydrazide group
[M - CONHNHz]* 57 _
(isobutyl fragment)
[CsH7]* 43 Isopropyl fragment

Experimental Protocol: Synthesis of 3-
Methylbutanohydrazide

This section details a standard laboratory procedure for the synthesis of 3-
Methylbutanohydrazide from ethyl 3-methylbutanoate.

Reaction Scheme:

Caption: A schematic overview of the synthesis process for 3-Methylbutanohydrazide.

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Methylbutanohydrazide]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1361399#3-methylbutanohydrazide-cas-number-and-
spectral-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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